Cas no 168648-47-3 (tert-butyl N-[(2R)-1-hydroxy-3-methanesulfonylpropan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2R)-1-hydroxy-3-methanesulfonylpropan-2-yl]carbamate
• CAS No: 168648-47-3
• MF: C₉H₁₉NO₅S
• MW: 253.315861940384
• CID: 6020631
• PubChem ID: 15192848
• Update Time: 2024-01-12

tert-butyl N-[(2R)-1-hydroxy-3-methanesulfonylpropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2R)-1-hydroxy-3-methanesulfonylpropan-2-yl]carbamate
• 168648-47-3
• EN300-7188232
• SCHEMBL5359903

• Inchi： 1S/C9H19NO5S/c1-9(2,3)15-8(12)10-7(5-11)6-16(4,13)14/h7,11H,5-6H2,1-4H3,(H,10,12)/t7-/m1/s1
• InChI Key： IBOVISQRQZVUEI-SSDOTTSWSA-N
• SMILES： S(C)(C[C@@H](CO)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 253.09839388g/mol
• Monoisotopic Mass: 253.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones